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Compound of Interest

Compound Name: 4'-Bromoacetanilide

Cat. No.: B085723

For Immediate Reference: Key Safety and Logistical Information for Researchers, Scientists,
and Drug Development Professionals

Handling 4'-Bromoacetanilide requires stringent safety protocols to mitigate risks of irritation
and exposure. This guide provides essential, actionable information for the safe handling, use,
and disposal of this compound, ensuring the well-being of laboratory personnel and the
integrity of research.

Hazard Identification and Personal Protective Equipment
(PPE)

4'-Bromoacetanilide is classified as a hazardous substance that can cause skin irritation,
serious eye irritation, and respiratory irritation.[1][2][3][4][5] Adherence to proper PPE protocols
is mandatory to prevent contact and inhalation.

Recommended Personal Protective Equipment:

o Eye and Face Protection: Wear chemical safety goggles or glasses that conform to OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]
For splash hazards, a face shield is recommended.[6]

e Skin Protection:
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o Gloves: Chemical-resistant, impervious gloves, such as nitrile rubber, must be worn.[3]
Inspect gloves before use and dispose of contaminated gloves properly.[7]

o Lab Coat: A lab coat or other protective clothing is essential to prevent skin contact.[8]

o Respiratory Protection: In situations where dust may be generated, use a NIOSH (US) or
CEN (EU) approved patrticle respirator (e.g., type P95 or P1).[7]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and physical properties of
4'-Bromoacetanilide.

Property Value Source
Molecular Formula C8H8BrNO [2][3]
Molecular Weight 214.06 g/mol [2]
Melting Point 166 - 170 °C (330.8 - 338 °F) [3]

White to light grey crystalline
Appearance ] [31[8]
solid/powder

N Slightly soluble in water,
Solubility _ [8]
soluble in other solvents

Experimental Protocols: Step-by-Step Handling and
Disposal

I. Receiving and Storage:
o Upon receipt, visually inspect the container for any damage or leaks.
o Wear appropriate PPE (lab coat, gloves, safety glasses) during unpacking.

» Store 4'-Bromoacetanilide in a cool, dry, and well-ventilated area away from incompatible
materials and sources of ignition.[7][8]
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o Keep the container tightly closed when not in use.[7][9]
II. Weighing and Preparation:

o Conduct all weighing and solution preparation inside a certified chemical fume hood to
minimize inhalation of dust.[8]

o Wear full PPE, including a particle respirator if significant dust is anticipated.
o Use a spatula for transferring the solid material to avoid generating dust.

e Clean any spills immediately following established laboratory procedures.
[ll. Use in Experiments:

Handle the compound in a well-ventilated area or under a fume hood at all times.[1][8]

Avoid all personal contact, including inhalation and contact with skin and eyes.

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[7]

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[8]

IV. Accidental Release Measures:
e Minor Spills:
o Evacuate unnecessary personnel from the immediate area.[7]

o Wearing full PPE, sweep up the spilled solid material, taking care not to create dust, and
place it into a suitable, labeled container for disposal.[1][7]

e Major Spills:
o Alert others in the area and evacuate.
o Contact your institution's environmental health and safety department immediately.

V. First Aid Procedures:
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[1][3]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention if irritation develops.[3][4]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate
medical attention.[1][3]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Call a physician immediately.[1][3]

VI. Disposal Plan:

e Dispose of waste 4'-Bromoacetanilide and contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.

e Do not dispose of the chemical down the drain.[7]
o Place waste in a clearly labeled, sealed container.
o Handle uncleaned containers as you would the product itself.

Visualization of PPE Selection Workflow

The following diagram outlines the logical steps for selecting the appropriate Personal
Protective Equipment when handling 4'-Bromoacetanilide.
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Caption: PPE selection workflow for handling 4'-Bromoacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 4'-Bromoacetanilide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085723#personal-protective-equipment-for-handling-
4-bromoacetanilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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